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Compound of Interest

Compound Name: Phenoxazine

Cat. No.: B087303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of

phenoxazine. Adherence to these procedures is critical for ensuring personnel safety and

minimizing environmental impact.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure when handling

phenoxazine. The required PPE is summarized in the table below.
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Body Part Required PPE Specifications

Eyes & Face Safety Goggles or Glasses

Must be splash-resistant and

equipped with side shields.[1]

[2]

Face Shield

Recommended when there is

a significant risk of splashing.

[1]

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use.[2]

Body
Laboratory Coat or Disposable

Gown

A lab coat should be worn as a

minimum. For tasks with a

higher risk of contamination, a

disposable gown made of a

material resistant to chemical

permeation is required.[2]

Respiratory Respirator (if necessary)

In cases where dust or

aerosols may be generated, a

NIOSH-approved N95 or

higher respirator is

recommended.[3] All work with

phenoxazine powder should

ideally be conducted in a

chemical fume hood to

minimize inhalation exposure.

[4]

Feet Closed-Toed Shoes

Perforated shoes or sandals

are not permitted in the

laboratory.[5]

Quantitative Hazard Data
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The toxicological properties of phenoxazine have not been fully investigated.[6] However, the

available data indicates that caution should be exercised.

Metric Value Species Route Reference

TDLo

70 mg/kg / 2

weeks

(intermittent)

Mouse Oral [2]

Note: No established Permissible Exposure Limits (PEL) from OSHA, Recommended Exposure

Limits (REL) from NIOSH, or Threshold Limit Values (TLV) from ACGIH are available for

phenoxazine.[1][6]

Operational Plan: Safe Handling, Storage, and
Disposal
A systematic approach to handling, storing, and disposing of phenoxazine is crucial for

laboratory safety. The following workflow outlines the necessary steps.
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Phenoxazine Handling Workflow
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Handling
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Review SDS
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Work in Fume Hood
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Tightly Sealed Container Collect Waste
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Dispose via Certified Vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

